Cas no 314768-43-9 (5-(4-methylphenyl)sulfanyl-6-phenylimidazo2,1-b1,3thiazole)

• Product Name: 5-(4-methylphenyl)sulfanyl-6-phenylimidazo2,1-b1,3thiazole
• CAS No: 314768-43-9
• MF: C₁₈H₁₄N₂S₂
• MW: 322.447161197662
• CID: 6304717
• PubChem ID: 746370
• Update Time: 2024-01-06

5-(4-methylphenyl)sulfanyl-6-phenylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)sulfanyl-6-phenylimidazo2,1-b1,3thiazole
• 5-[(4-methylphenyl)thio]-6-phenylimidazo[2,1-b][1,3]thiazole
• IDI1_020540
• CCG-195167
• SR-01000443749-1
• 5-(4-methylphenyl)sulfanyl-6-phenylimidazo[2,1-b][1,3]thiazole
• 5-[(4-methylphenyl)sulfanyl]-6-phenylimidazo[2,1-b][1,3]thiazole
• F0734-0022
• Z56813415
• 314768-43-9
• SR-01000443749
• ChemDiv3_001574
• HMS1477H12
• BRD-K04243882-001-01-8
• 6-phenyl-5-(p-tolylthio)imidazo[2,1-b]thiazole
• AKOS000525763

• Inchi： 1S/C18H14N2S2/c1-13-7-9-15(10-8-13)22-17-16(14-5-3-2-4-6-14)19-18-20(17)11-12-21-18/h2-12H,1H3
• InChI Key： PKJFISPEJIPHKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1=C(C2C=CC=CC=2)N=C2N1C=CS2

Computed Properties

• Exact Mass: 322.05984080g/mol
• Monoisotopic Mass: 322.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 70.8Ų